Cas no 1563673-86-8 (3-(5-methylpyridin-2-yl)prop-2-enal)

• Product Name: 3-(5-methylpyridin-2-yl)prop-2-enal
• CAS No: 1563673-86-8
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 6039747
• PubChem ID: 81312317
• Update Time: 2025-06-13

3-(5-methylpyridin-2-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylpyridin-2-yl)prop-2-enal
• 1563673-86-8
• AKOS019884381
• EN300-1839615
• SCHEMBL18133615

• Inchi： 1S/C9H9NO/c1-8-4-5-9(10-7-8)3-2-6-11/h2-7H,1H3/b3-2+
• InChI Key： OPGSEPDZNUZARL-NSCUHMNNSA-N
• SMILES： O=C/C=C/C1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30Ų

Additional information on 3-(5-methylpyridin-2-yl)prop-2-enal

Recent Advances in the Study of 3-(5-methylpyridin-2-yl)prop-2-enal (CAS: 1563673-86-8) in Chemical Biology and Pharmaceutical Research

3-(5-methylpyridin-2-yl)prop-2-enal (CAS: 1563673-86-8) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This α,β-unsaturated aldehyde derivative, featuring a pyridine moiety, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. The compound's unique structural features make it a valuable intermediate for the synthesis of more complex molecules with potential therapeutic applications.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 3-(5-methylpyridin-2-yl)prop-2-enal and its derivatives. One of the key areas of interest is its role as a Michael acceptor, which allows it to participate in covalent binding with biological nucleophiles such as cysteine residues in proteins. This property has been exploited in the development of targeted covalent inhibitors for various disease-relevant proteins, including kinases and other enzymes involved in signal transduction pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 3-(5-methylpyridin-2-yl)prop-2-enal exhibited potent inhibitory activity against a specific kinase target implicated in inflammatory diseases. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's selectivity and potency, leading to the identification of several promising lead compounds with improved pharmacokinetic properties.

Another significant application of 3-(5-methylpyridin-2-yl)prop-2-enal has been in the field of chemical proteomics. Researchers have employed this compound as a reactive scaffold for the development of activity-based probes (ABPs) that can selectively label and identify active enzymes in complex biological systems. This approach has provided valuable insights into enzyme function and has facilitated the discovery of novel drug targets.

The compound's mechanism of action has been further elucidated through computational modeling and X-ray crystallography studies. These structural biology approaches have revealed the precise molecular interactions between 3-(5-methylpyridin-2-yl)prop-2-enal derivatives and their protein targets, providing a rational basis for further medicinal chemistry optimization.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and scalable routes to produce 3-(5-methylpyridin-2-yl)prop-2-enal and its derivatives. Green chemistry approaches, including catalytic methods and solvent-free reactions, have been explored to improve the sustainability of the synthetic processes while maintaining high yields and purity.

In the context of drug discovery, the compound's potential extends beyond kinase inhibition. Preliminary studies have suggested possible applications in targeting protein-protein interactions and modulating epigenetic enzymes. These findings open new avenues for therapeutic intervention in various disease areas, including oncology, neurodegenerative disorders, and metabolic diseases.

Despite these promising developments, challenges remain in the clinical translation of 3-(5-methylpyridin-2-yl)prop-2-enal-based therapeutics. Issues such as selectivity, off-target effects, and metabolic stability need to be addressed through continued research and optimization. Current efforts are focused on improving the drug-like properties of these compounds while maintaining their biological activity.

The future research directions for 3-(5-methylpyridin-2-yl)prop-2-enal include exploring its potential in combination therapies, developing prodrug strategies to improve bioavailability, and investigating its applications in targeted drug delivery systems. Additionally, the integration of artificial intelligence and machine learning approaches in compound optimization is expected to accelerate the discovery of novel derivatives with enhanced therapeutic profiles.

In conclusion, 3-(5-methylpyridin-2-yl)prop-2-enal (CAS: 1563673-86-8) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. The recent advances in understanding its biological activities and synthetic applications highlight its potential as a valuable tool in drug discovery and development. Continued research in this area is likely to yield important insights and potentially lead to the development of novel therapeutic agents for various diseases.